Cas no 691363-52-7 (Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI))
691363-52-7 structure
Product Name:Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI)
CAS No:691363-52-7
MF:C11H15NO3
MW:209.241703271866
CID:1023068
PubChem ID:45089827
Update Time:2025-04-20
Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI)
- 691363-52-7
- 3-Amino-4-(1-methoxy-2-propanyl)benzoic acid
- BENZOIC ACID, 3-AMINO-4-(2-METHOXY-1-METHYLETHYL)-
- DB-274521
-
- Inchi: 1S/C11H15NO3/c1-7(6-15-2)9-4-3-8(11(13)14)5-10(9)12/h3-5,7H,6,12H2,1-2H3,(H,13,14)
- InChI Key: MKOIUMVOHBAGSF-UHFFFAOYSA-N
- SMILES: O(C)CC(C)C1C=CC(C(=O)O)=CC=1N
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 72.6Ų
Benzoic acid, 3-amino-4-(2-methoxy-1-methylethyl)- (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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